Cas no 95541-31-4 (6,8-dichloro-2-methylquinolin-4(1H)-one)
6,8-dichloro-2-methylquinolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6,8-dichloro-2-methylquinolin-4(1H)-one
- 4(1H)-quinolinone, 6,8-dichloro-2-methyl-
- 4-quinolinol, 6,8-dichloro-2-methyl-
- 6,8-Dichloro-2-methylquinolin-4-ol
- 4-CHLORO-3,6-DIBROMOQUINOLINE
- 6,8-Dichloro-2-methyl-4-quinolinol
- 6,8-Dichloro-4-hydroxy-2-methylquinoline
- 6,8-dichloro-2-methyl-1H-quinolin-4-one
- CS-0458292
- MFCD00100263
- VDA54131
- SCHEMBL4745138
- AB03394
- SB71706
- DB-080300
- 6,8-Dichloro-4-hydroxy-2-methylquinoline, AldrichCPR
- 1204-16-6
- 95541-31-4
-
- MDL: MFCD00100263
- Inchi: 1S/C10H7Cl2NO/c1-5-2-9(14)7-3-6(11)4-8(12)10(7)13-5/h2-4H,1H3,(H,13,14)
- InChI Key: VNMHNSLATBRUIG-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2C(C=C(C)NC=21)=O)Cl
Computed Properties
- Exact Mass: 226.9904692g/mol
- Monoisotopic Mass: 226.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1Ų
6,8-dichloro-2-methylquinolin-4(1H)-one Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
6,8-dichloro-2-methylquinolin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM224218-5g |
6,8-Dichloro-2-methylquinolin-4-ol |
95541-31-4 | 95% | 5g |
$561 | 2021-08-04 | |
| Chemenu | CM224218-1g |
6,8-Dichloro-2-methylquinolin-4-ol |
95541-31-4 | 95% | 1g |
$247 | 2024-07-18 | |
| Apollo Scientific | OR307999-1g |
6,8-Dichloro-4-hydroxy-2-methylquinoline |
95541-31-4 | 1g |
£201.00 | 2025-02-20 | ||
| Apollo Scientific | OR307999-5g |
6,8-Dichloro-4-hydroxy-2-methylquinoline |
95541-31-4 | 5g |
£458.00 | 2025-02-20 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | BBO000195-1G |
6,8-Dichloro-4-hydroxy-2-methylquinoline |
95541-31-4 | Aldrich | 1G |
¥2733.74 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04297-1g |
6,8-Dichloro-2-methylquinolin-4-ol |
95541-31-4 | - | 1g |
¥3988.0 | 2024-07-18 | |
| 1PlusChem | 1P01DXFH-250mg |
6,8-Dichloro-4-hydroxy-2-methylquinoline |
95541-31-4 | 95% | 250mg |
$87.00 | 2024-04-19 | |
| 1PlusChem | 1P01DXFH-500mg |
6,8-Dichloro-4-hydroxy-2-methylquinoline |
95541-31-4 | 95% | 500mg |
$120.00 | 2024-04-19 | |
| 1PlusChem | 1P01DXFH-1g |
6,8-Dichloro-4-hydroxy-2-methylquinoline |
95541-31-4 | 95% | 1g |
$182.00 | 2024-04-19 | |
| 1PlusChem | 1P01DXFH-2.5g |
6,8-Dichloro-4-hydroxy-2-methylquinoline |
95541-31-4 | 95% | 2.5g |
$304.00 | 2024-04-19 |
6,8-dichloro-2-methylquinolin-4(1H)-one Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 6,8-dichloro-2-methylquinolin-4(1H)-one
Introduction to 6,8-Dichloro-2-methylquinolin-4(1H)-one (CAS No. 95541-31-4)
6,8-Dichloro-2-methylquinolin-4(1H)-one, also known by its CAS number 95541-31-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds with a wide range of biological activities. The unique structural features of 6,8-dichloro-2-methylquinolin-4(1H)-one make it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.
The chemical structure of 6,8-dichloro-2-methylquinolin-4(1H)-one consists of a quinoline ring system substituted with two chlorine atoms at the 6 and 8 positions and a methyl group at the 2 position. The presence of these substituents imparts distinct physical and chemical properties to the molecule, influencing its solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its potential use in drug development.
Recent studies have highlighted the potential of 6,8-dichloro-2-methylquinolin-4(1H)-one in various therapeutic areas. One notable application is its use as an antiparasitic agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against protozoan parasites, such as those responsible for malaria and leishmaniasis. The mechanism of action involves the disruption of parasitic metabolic pathways, leading to cell death. This makes 6,8-dichloro-2-methylquinolin-4(1H)-one a promising lead compound for the development of new antiparasitic drugs.
In addition to its antiparasitic properties, 6,8-dichloro-2-methylquinolin-4(1H)-one has also shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The anticancer activity is attributed to its ability to induce apoptosis (programmed cell death) and disrupt cell cycle progression. These findings suggest that 6,8-dichloro-2-methylquinolin-4(1H)-one could be further developed as a novel anticancer agent with broad-spectrum activity.
The pharmacological properties of 6,8-dichloro-2-methylquinolin-4(1H)-one have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its high potency and selectivity against target cells, while animal studies have provided insights into its safety profile and bioavailability. These preclinical studies are crucial for advancing the compound into clinical trials, where its efficacy and safety can be further evaluated in human subjects.
The synthesis of 6,8-dichloro-2-methylquinolin-4(1H)-one has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, with one common approach involving the condensation of 2-chloroaniline with an appropriate ketone followed by cyclization and chlorination steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Advances in green chemistry have led to the development of more sustainable synthesis methods that minimize waste and reduce energy consumption.
The potential applications of 6,8-dichloro-2-methylquinolin-4(1H)-one extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in organic electronics due to its unique electronic properties. Research published in Advanced Materials has shown that derivatives of 6,8-dichloro-2-methylquinolin-4(1H)-one can be used as active materials in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The high electron mobility and stability of these materials make them attractive candidates for next-generation electronic devices.
In conclusion, 6,8-dichloro-2-methylquinolin-4(1H)-one (CAS No. 95541-31-4) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and biological activities make it a valuable candidate for drug development and other advanced applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for practical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.
95541-31-4 (6,8-dichloro-2-methylquinolin-4(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)